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Compound of Interest

Compound Name: Boc-NH-PEG5-propargy!

Cat. No.: B611220

In-Depth Technical Safety Guide: Boc-NH-PEG5-
propargyl

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety information for Boc-NH-
PEG5-propargyl (CAS No. 2062663-67-4). Due to the absence of a publicly available, specific
Safety Data Sheet (SDS) for this compound, this document synthesizes safety data from
structurally related molecules and the known hazards of its constituent functional groups: the
tert-butyloxycarbonyl (Boc) protecting group, the polyethylene glycol (PEG) linker, and the
reactive propargyl group. This guide is intended to inform safe handling, storage, and disposal
practices in a research and development setting.

Chemical and Physical Properties

A summary of the key physical and chemical properties for Boc-NH-PEG5-propargyl is
presented below. This information is critical for understanding the substance's behavior under
various laboratory conditions.
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Property Value Source

CAS Number 2062663-67-4 [11[2][3][41[5]16]
Molecular Formula C18H33NO7 [21[31[5]
Molecular Weight 375.46 g/mol [2][3][5][6]

Not explicitly stated, likely a
Appearance ] ) ) Inferred
solid or viscous oil

Purity >95% [3][6]
Solubility Soluble in DMSO [3]
Boiling Point 463.4 £ 45.0 °C at 760 mmHg [3]
Density 1.1 £ 0.1 g/cm?3 [3]

t-Boc-N-Amido-PEG5-
propargyl, Boc-Amine-PEG5-

Synonyms propargyl, tert-butyl [31[5][6]
(3,6,9,12,15-pentaoxaoctadec-
17-yn-1-yl)carbamate

Hazard Identification and Precautionary Measures

While a specific GHS classification for Boc-NH-PEG5-propargyl is not available, a hazard
assessment can be inferred from related compounds containing the propargyl functional group.
The propargyl group, in particular, warrants careful handling.

Inferred Hazard Profile:

Based on data for other propargyl-containing compounds, Boc-NH-PEG5-propargyl should be
handled with caution as it may be:

e Harmful if swallowed.[7]
e A cause of skin irritation.[7][8]

o A cause of serious eye irritation.[7][8]
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» A potential cause of respiratory irritation.[7][8]
Precautionary Statements:

The following precautionary measures, adapted from SDSs of similar compounds, are
recommended:

Category Precautionary Statement

Avoid breathing
dust/fume/gas/mist/vapors/spray.[7][8] Wash
hands thoroughly after handling.[7] Do not eat,
Prevention drink, or smoke when using this product.[7][9]
Use only outdoors or in a well-ventilated area.[7]
[8] Wear protective gloves, protective clothing,

eye protection, and face protection.[7][8][9]

If on skin: Wash with plenty of soap and water.
[71[9] If inhaled: Remove person to fresh air and
keep comfortable for breathing.[7][9] If in eyes:
Rinse cautiously with water for several minutes.
Response .
Remove contact lenses, if present and easy to
do. Continue rinsing.[8][9] If swallowed: Rinse
mouth.[7][9] Call a POISON CENTER or doctor

if you feel unwell.[9]

Store in a well-ventilated place. Keep container
tightly closed.[9] Store locked up.[7][9]

Storage ]
Recommended long-term storage is at -20°C,

with short-term storage at 2-8°C.[3]

_ Dispose of contents/container in accordance
Disposal ) ]
with local regulations.[7][9]

Experimental Protocols and Handling

General Handling:

e Use this product only in a chemical fume hood.
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Personal Protective Equipment (PPE):

When handling, do not eat, drink, or smoke.

Ensure eyewash stations and safety showers are readily accessible.

Avoid all personal contact, including inhalation.

Keep away from incompatible materials such as strong oxidizing agents.

A detailed breakdown of recommended PPE is provided in the table below.

Body Part Protection

Eyes/Face Chemical safety goggles or face shield.

Ski Chemical-resistant gloves (e.qg., nitrile rubber)
in

and a lab coat.

Respiratory

Use a NIOSH/MSHA or European Standard EN
149 approved respirator if ventilation is

inadequate or if irritation is experienced.

Stability and Reactivity

Parameter Information
The propargyl group can react with azide-
containing compounds via copper-catalyzed
Reactivity “click chemistry".[3][5] The Boc-protected amine

can be deprotected under mildly acidic
conditions.[3][5]

Chemical Stability

Stable under recommended storage conditions.

Conditions to Avoid

High temperatures and direct sunlight.[6]

Incompatible Materials

Strong oxidizing agents.

Hazardous Decomposition Products

May emit corrosive fumes under fire conditions.

[8]
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Toxicological and Ecological Information

Detailed toxicological and ecological studies for Boc-NH-PEG5-propargyl are not available.
However, based on the components:

o PEG moiety: Generally considered to have low toxicity.
e Boc group: The Boc protecting group itself is not considered highly toxic.

o Propargyl group: This is the primary source of potential toxicity. Related propargyl
compounds can be harmful to aquatic life.

It is advised to prevent the release of this compound into the environment.

Visualizing Safety and Handling Workflows

To facilitate a clear understanding of the necessary safety precautions and experimental
workflow, the following diagrams are provided.
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Preparation and Handling
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Y
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Caption: A typical experimental workflow for handling Boc-NH-PEG5-propargyl.
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Potential Hazards

Eye Irritation Respiratory Irritation Harmful if Swallowed
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Caption: A logical relationship between hazards and control measures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b611220#boc-nh-peg5-propargyl-safety-data-sheet-
sds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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